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Compound of Interest

Compound Name: Denudadione C

Cat. No.: B1153195 Get Quote

Denudadione C: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Introduction

Denudadione C is a naturally occurring lignan found in the young fruits of Magnolia denudata.

[1] As a member of the lignan family of compounds, it is of interest to the scientific community

for its potential biological activities. This technical guide provides a summary of the currently

available physical and chemical properties of Denudadione C. However, it is important to note

that detailed experimental data, including spectroscopic analyses and specific biological activity

studies, are not extensively available in the public domain at this time.

Core Physical and Chemical Properties
A summary of the known physical and chemical properties of Denudadione C is presented in

Table 1. This information is primarily derived from chemical supplier databases and lacks

extensive experimental validation in peer-reviewed literature.

Table 1: Physical and Chemical Properties of Denudadione C
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Property Value Source

Chemical Formula C₂₀H₂₀O₅ [1]

Molecular Weight 340.4 g/mol [1]

IUPAC Name

(1R,5R,6R,7R)-7-(1,3-

benzodioxol-5-yl)-3-methoxy-6-

methyl-5-(prop-2-en-1-

yl)bicyclo[3.2.1]oct-3-ene-2,8-

dione

[1]

CAS Number 61240-34-4 [1]

Physical Description Oil [1]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.

[1]

Source
The young fruits of Magnolia

denudata.
[1]

Spectroscopic Data
Detailed experimental spectroscopic data for Denudadione C, including ¹H NMR, ¹³C NMR,

Mass Spectrometry, IR, and UV-Vis data, are not readily available in the surveyed literature.

Such data is critical for the unambiguous identification and characterization of the compound.

Experimental Protocols
Isolation
A specific, detailed protocol for the isolation of Denudadione C from Magnolia denudata has

not been published. However, a general procedure for the isolation of lignans from plant

material can be described. The workflow for such a process is outlined in the diagram below.

This is a generalized representation and would require optimization for the specific case of

Denudadione C.
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Plant Material (Magnolia denudata fruits)

Solvent Extraction (e.g., Ethanol/Methanol)

Liquid-Liquid Partitioning (e.g., Hexane, Ethyl Acetate)

Column Chromatography (Silica Gel)

Preparative HPLC/TLC

Isolated Denudadione C

Click to download full resolution via product page

Caption: Generalized workflow for the isolation of lignans from plant material.

Synthesis
A total synthesis for Denudadione C has not been reported in the scientific literature. The

synthesis of related bicyclo[3.2.1]octane lignan cores often involves complex multi-step

sequences, potentially utilizing cycloaddition reactions to construct the characteristic bridged

ring system.

Biological Activity and Signaling Pathways
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There are currently no specific studies detailing the biological activity or mechanism of action of

Denudadione C. Lignans as a class have been investigated for a variety of biological activities,

including anti-inflammatory and cytotoxic effects. A common pathway investigated for anti-

inflammatory compounds is the NF-κB signaling pathway, which is a key regulator of the

inflammatory response.

The diagram below illustrates a simplified representation of the canonical NF-κB signaling

pathway, a potential target for compounds with anti-inflammatory properties.
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Caption: Simplified diagram of the canonical NF-κB signaling pathway.

Conclusion
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Denudadione C is a structurally interesting natural product with potential for biological activity

based on its classification as a lignan. However, a comprehensive understanding of its

physical, chemical, and biological properties is currently limited by the lack of published

experimental data. Further research, including detailed spectroscopic analysis, the

development of isolation and synthetic protocols, and thorough investigation of its biological

effects and mechanisms of action, is required to fully elucidate the scientific and therapeutic

potential of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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